Cas no 2229234-66-4 (3-3-(methoxymethyl)furan-2-ylpropan-1-amine)

• Product Name: 3-3-(methoxymethyl)furan-2-ylpropan-1-amine
• CAS No: 2229234-66-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5771118
• PubChem ID: 165626861
• Update Time: 2025-06-08

3-3-(methoxymethyl)furan-2-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1775128
• 3-[3-(methoxymethyl)furan-2-yl]propan-1-amine
• 2229234-66-4
• 3-3-(methoxymethyl)furan-2-ylpropan-1-amine

• Inchi： 1S/C9H15NO2/c1-11-7-8-4-6-12-9(8)3-2-5-10/h4,6H,2-3,5,7,10H2,1H3
• InChI Key： UAJZEOCYZYOAOL-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1CCCN

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.4Ų

Additional information on 3-3-(methoxymethyl)furan-2-ylpropan-1-amine

Research Brief on 3-3-(methoxymethyl)furan-2-ylpropan-1-amine (CAS: 2229234-66-4): Recent Advances and Applications

The compound 3-3-(methoxymethyl)furan-2-ylpropan-1-amine (CAS: 2229234-66-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its furan-based structure and amine functionality, has shown promise in various therapeutic applications, including neurodegenerative diseases and antimicrobial therapies. Recent studies have explored its synthesis, pharmacokinetics, and potential mechanisms of action, positioning it as a candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the neuroprotective effects of 3-3-(methoxymethyl)furan-2-ylpropan-1-amine in models of Alzheimer's disease. The compound demonstrated an ability to modulate amyloid-beta aggregation and reduce oxidative stress in neuronal cells. These findings suggest its potential as a therapeutic agent for neurodegenerative disorders, though further in vivo studies are required to validate its efficacy and safety.

Another notable study, featured in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of this compound. The research highlighted its activity against methicillin-resistant Staphylococcus aureus (MRSA) and other drug-resistant bacterial strains. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a promising avenue for addressing antibiotic resistance. However, the study also noted the need for structural optimization to improve selectivity and reduce cytotoxicity.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 3-3-(methoxymethyl)furan-2-ylpropan-1-amine. A 2022 patent (WO2022156789) describes a novel catalytic process that enhances yield and purity while minimizing environmental impact. This development is critical for facilitating large-scale production and subsequent clinical trials.

Despite these promising results, challenges remain. The compound's pharmacokinetic profile, including bioavailability and metabolic stability, requires further refinement. Additionally, its interaction with other biological targets and potential off-target effects necessitate comprehensive toxicological assessments. Collaborative efforts between academia and industry will be essential to address these gaps and advance the compound toward clinical applications.

In conclusion, 3-3-(methoxymethyl)furan-2-ylpropan-1-amine (CAS: 2229234-66-4) represents a versatile scaffold with therapeutic potential across multiple disease areas. Ongoing research aims to elucidate its full pharmacological potential while addressing existing limitations. As the field progresses, this compound may emerge as a key player in the development of next-generation therapeutics.